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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115 Get Quote

An In-Depth Technical Guide to cis-1,2-
Dibenzoylethylene
This technical guide provides a comprehensive overview of cis-1,2-Dibenzoylethylene,

catering to researchers, scientists, and professionals in drug development. The document

details its chemical structure, nomenclature, physicochemical properties, and synthesis, with a

focus on experimental protocols and reaction mechanisms.

Chemical Structure and IUPAC Nomenclature
IUPAC Name: (Z)-1,4-diphenylbut-2-ene-1,4-dione[1][2]

Chemical Structure:

cis-1,2-Dibenzoylethylene is the geometric isomer of 1,2-dibenzoylethylene where the two

benzoyl groups are on the same side of the carbon-carbon double bond. This cis configuration

imparts distinct physical and chemical properties compared to its trans counterpart.

Molecular Formula: C₁₆H₁₂O₂[2]

CAS Number: 959-27-3[1][2]

Physicochemical and Spectroscopic Data
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A summary of the key quantitative data for cis-1,2-Dibenzoylethylene and its trans isomer is

presented in the tables below for comparative analysis.

Table 1: Physical and Chemical Properties

Property cis-1,2-Dibenzoylethylene
trans-1,2-
Dibenzoylethylene

Molecular Weight 236.26 g/mol [1][2] 236.26 g/mol

Appearance Colorless crystals Yellow crystalline powder[3]

Melting Point ~132 °C[2] ~109-112 °C[2][4]

Polarity
More polar than the trans

isomer
Less polar than the cis isomer

Water Solubility Low Low[4]

Table 2: Spectroscopic Data

Spectroscopic Data cis-1,2-Dibenzoylethylene
trans-1,2-
Dibenzoylethylene

¹H NMR (CDCl₃, δ) ~7.14 ppm (s, 2H, vinyl H) ~8.01 ppm (s, 2H, vinyl H)

UV-Vis (λmax) 260 nm 269 nm

Experimental Protocols
Synthesis of cis-1,2-Dibenzoylethylene via
Photochemical Isomerization
This protocol describes the conversion of the more stable trans-1,2-dibenzoylethylene to the

cis isomer through photochemical isomerization.

Materials:

trans-1,2-Dibenzoylethylene
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95% Ethanol

Concentrated Hydrochloric Acid (for reverse reaction)

Erlenmeyer flask

Hirsch funnel or equivalent vacuum filtration setup

Light source (e.g., sunlight or UV lamp)

Procedure:

Dissolve 1.0 g of trans-1,2-dibenzoylethylene in 50 mL of 95% ethanol in a 125-mL

Erlenmeyer flask, with gentle heating on a steam bath to facilitate dissolution.[3]

Stopper the flask and expose it to a bright light source, such as direct sunlight, for a period of

one to seven days.[3] During this time, the yellow trans isomer will slowly convert to the

colorless cis isomer, which will precipitate out of the solution.

After sufficient exposure, cool the flask in an ice bath to maximize crystallization of the cis

product.[3]

Collect the colorless crystals of cis-1,2-dibenzoylethylene by vacuum filtration using a

Hirsch funnel.[3]

The product can be further purified by recrystallization from ethanol.[3]

Thermal Isomerization of cis-1,2-Dibenzoylethylene to
trans-1,2-Dibenzoylethylene
This protocol details the conversion of the cis isomer back to the more thermodynamically

stable trans isomer using heat and an acid catalyst.

Materials:

cis-1,2-Dibenzoylethylene (synthesized from the previous protocol)

95% Ethanol
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Concentrated Hydrochloric Acid

Procedure:

Dissolve 100 mg of the purified cis-1,2-dibenzoylethylene in 3.8 mL of 95% ethanol in a

test tube or small flask, with heating if necessary.[3]

To the warm solution, add 3 drops of concentrated hydrochloric acid.[3]

Continue to warm the solution on a steam bath for approximately 5 minutes.[3] A color

change to yellow indicates the formation of the trans isomer.

Cool the solution, and the yellow crystals of trans-1,2-dibenzoylethylene will precipitate.

Isolate the solid product by suction filtration.[3]

Reaction Mechanisms and Workflows
Experimental Workflow for Isomerization
The following diagram illustrates the experimental workflow for the photochemical synthesis of

cis-1,2-dibenzoylethylene and its thermal isomerization back to the trans form.
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Caption: Experimental workflow for the synthesis and isomerization of 1,2-Dibenzoylethylene

isomers.

Mechanism of Photochemical Isomerization
The photochemical trans to cis isomerization of 1,2-dibenzoylethylene, an analogue of stilbene,

proceeds through the absorption of light, leading to an excited state where rotation around the

central carbon-carbon bond becomes possible.
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Caption: Simplified mechanism of photochemical trans-cis isomerization.

Biological Activity
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Currently, there is limited specific data on the biological activity of cis-1,2-dibenzoylethylene
itself. However, it has been suggested that its unique properties may lend to applications in

drug development and formulation.[2] Research into related compounds, such as other α,β-

unsaturated ketone derivatives, has shown some antibacterial and cytotoxic activities against

various pathogens and cancer cell lines. For instance, some (Z)-2-benzylidene-3-

oxobutanamide derivatives have demonstrated antibacterial activity against resistant bacteria

like MRSA.[5] Additionally, certain 1,4-dione-based compounds have been evaluated for their

cytotoxic effects.[6][7] Further investigation is required to determine if cis-1,2-
dibenzoylethylene possesses similar biological activities.

Safety Information
cis-1,2-Dibenzoylethylene should be handled in accordance with good industrial hygiene and

safety practices.[8] It may cause eye and skin irritation, as well as respiratory and digestive

tract irritation.[9] Appropriate personal protective equipment, such as safety glasses and

gloves, should be worn when handling the compound.[8] It is incompatible with strong acids

and oxidizing agents.[8] For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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